Cas no 31109-21-4 (4-Thiazoleacetic acid,2-[2-(1,3-benzodioxol-5-yl)ethenyl]-)

• Product Name: 4-Thiazoleacetic acid,2-[2-(1,3-benzodioxol-5-yl)ethenyl]-
• CAS No: 31109-21-4
• MF: C₁₄H₁₁NO₄S
• MW: 289.306442499161
• CID: 318083
• PubChem ID: 6444954
• Update Time: 2025-04-19

4-Thiazoleacetic acid,2-[2-(1,3-benzodioxol-5-yl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid,2-[2-(1,3-benzodioxol-5-yl)ethenyl]-
• 2-[2-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]-1,3-thiazol-4-yl]acetic acid
• 31109-21-4
• 4-Thiazoleacetic acid, 2-(2-(1,3-benzodioxol-5-yl)ethenyl)-
• BRN 1019735
• 2-(2-(1,3-Benzodioxol-5-yl)ethenyl)-4-thiazoleacetic acid

• Inchi： 1S/C14H11NO4S/c16-14(17)6-10-7-20-13(15-10)4-2-9-1-3-11-12(5-9)19-8-18-11/h1-5,7H,6,8H2,(H,16,17)/b4-2+
• InChI Key： HPIRCMVGPMRQSP-DUXPYHPUSA-N
• SMILES： S1C=C(CC(=O)O)N=C1/C=C/C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 289.04093
• Monoisotopic Mass: 289.040879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9
• XLogP3: 2.6

Experimental Properties

• Density: 1.491
• Boiling Point: 530.4°C at 760 mmHg
• Flash Point: 274.6°C
• Refractive Index: 1.729
• PSA: 68.65